Cas no 110605-70-4 (Carbamic acid, (4-fluoro-1,3-dihydro-2H-isoindol-2-yl)-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-fluoro-1,3-dihydro-2H-isoindol-2-yl)-,1,1-dimethylethyl ester
• CAS No: 110605-70-4
• MF: C₁₃H₁₇FN₂O₂
• MW: 252.284686803818
• CID: 1194471
• Update Time: 2024-08-02

Carbamic acid, (4-fluoro-1,3-dihydro-2H-isoindol-2-yl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-fluoro-1,3-dihydro-2H-isoindol-2-yl)-,1,1-dimethylethyl ester
• Carbamic acid, (4-fluoro-1,3-dihydro-2H-isoindol-2-yl)-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C13H17FN2O2/c1-13(2,3)18-12(17)15-16-7-9-5-4-6-11(14)10(9)8-16/h4-6H,7-8H2,1-3H3,(H,15,17)
• InChI Key： LOELEPHIXFDSLX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NN1CC2=C(C1)C=CC=C2F

Computed Properties

• Exact Mass: 252.12751

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• PSA: 41.57
• pka: 9.86±0.20(Predicted)